Butanoic acid,2-aMino-4-oxo-
Butanoic acid,2-aMino-4-oxo-
L-Aspartic 4-semialdehyde, also known as aspartate beta-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Aspartic 4-semialdehyde is soluble (in water) and a moderately acidic compound (based on its pKa). L-Aspartic 4-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-aspartic 4-semialdehyde can be found in a number of food items such as red raspberry, komatsuna, chervil, and celery stalks. This makes L-aspartic 4-semialdehyde a potential biomarker for the consumption of these food products.
L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde.
L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde.
Brand Name:
Vulcanchem
CAS No.:
15106-57-7
VCID:
VC21283573
InChI:
InChI=1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)
SMILES:
C(C=O)C(C(=O)[O-])[NH3+]
Molecular Formula:
C4H7NO3
Molecular Weight:
117.10 g/mol
Butanoic acid,2-aMino-4-oxo-
CAS No.: 15106-57-7
Cat. No.: VC21283573
Molecular Formula: C4H7NO3
Molecular Weight: 117.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | L-Aspartic 4-semialdehyde, also known as aspartate beta-semialdehyde, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Aspartic 4-semialdehyde is soluble (in water) and a moderately acidic compound (based on its pKa). L-Aspartic 4-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-aspartic 4-semialdehyde can be found in a number of food items such as red raspberry, komatsuna, chervil, and celery stalks. This makes L-aspartic 4-semialdehyde a potential biomarker for the consumption of these food products. L-aspartic acid 4-semialdehyde betaine is the betaine obtained by transfer of a proton from the carboxylic acid group to the amino group of L-aspartic acid 4-semialdehyde. It is a tautomer of a L-aspartic 4-semialdehyde. |
|---|---|
| CAS No. | 15106-57-7 |
| Molecular Formula | C4H7NO3 |
| Molecular Weight | 117.10 g/mol |
| IUPAC Name | 2-amino-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8) |
| Standard InChI Key | HOSWPDPVFBCLSY-UHFFFAOYSA-N |
| Isomeric SMILES | C(C=O)[C@@H](C(=O)[O-])[NH3+] |
| SMILES | C(C=O)C(C(=O)[O-])[NH3+] |
| Canonical SMILES | C(C=O)C(C(=O)O)N |
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